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Compound of Interest

Compound Name: Antaq

Cat. No.: B10773601

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers and analysts using data from the Agéncia Nacional de
Transportes Aquaviarios (ANTAQ) to benchmark and refine port performance metrics.

Frequently Asked Questions (FAQS)
Data Acquisition

Q: Where can | find and download ANTAQ's port data?

A: ANTAQ provides public access to its data through the "Anuario Estatistico Aquaviario"
(Waterway Statistical Yearbook) and its interactive data panel. The primary portal for accessing
this information is the ANTAQ website. The data is often available in raw formats like CSV or
through interactive dashboards that may allow for data extraction.

Q: What is the typical structure of ANTAQ's port performance datasets?

A: ANTAQ's datasets are generally structured in a tabular format. Key data columns you might
encounter include identifiers for the port and terminal, cargo type (e.g., general cargo, solid
bulk, liquid bulk), type of navigation (e.g., cabotage, long haul), and measurements of cargo
handled (in tons) and vessel movements. Time-series data is usually organized by month and
year.

Q: Are there any access restrictions or costs associated with using ANTAQ's data?
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A: The statistical data provided by ANTAQ for public consultation is generally free of charge for
researchers and the general public. However, specific, highly detailed, or customized data
requests might require a formal application process and could be subject to administrative fees.

Troubleshooting Guides
Data Cleaning and Preprocessing

Q: I've downloaded the data, but it contains inconsistencies and missing values. What should |
do?

A: Data from public sources often requires cleaning. Follow the protocol below for a systematic
approach to data preprocessing.

Experimental Protocol: ANTAQ Data Cleaning and Preprocessing
« Initial Data Loading and Inspection:
o Load the dataset into a data analysis environment (e.g., Python with Pandas, R).

o Perform an initial inspection to understand the data types, identify missing values, and
look for obvious errors.

e Handling Missing Values:

o Identify columns with a high percentage of missing data. Decide whether to discard these
columns or to use imputation methods.

o For numerical data, consider imputation with the mean, median, or a more advanced
model-based technique. For categorical data, the mode can be a suitable choice.

» Correcting Inconsistencies:

o Standardize categorical data. For instance, ensure that port names are consistent (e.g.,
"Porto de Santos" vs. "Santos Port").

o Check for and correct data entry errors, such as negative values for cargo tonnage or
vessel counts.
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¢ Data Transformation:

o Convert data types as needed. For example, ensure that date columns are in a datetime
format and numerical columns are not stored as text.

o Create new, relevant features if required for your analysis, such as calculating the average
cargo per vessel.

Logical Workflow for Data Preprocessing
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Caption: Data preprocessing workflow from raw download to analysis-ready data.

Performance Benchmark Calculation

Q: How can | calculate key port performance indicators from ANTAQ's data?
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A: Once your data is clean, you can calculate various benchmarks. Below is a table
summarizing some common indicators and the data required to calculate them.

Table 1: Key Port Performance Indicators from ANTAQ Data

Data Required from

Performance Indicator Description
ANTAQ
Total cargo tonnage handled Sum of cargo handled (tons)
Cargo Throughput N )
by a port. over a specific period.

_ Average time a vessel spends Data on vessel arrival and
Vessel Turnaround Time ) ) ) )
in port. departure times (if available).

Percentage of time berths are Vessel arrival/departure data
Berth Occupancy Rate ]
occupied. and number of berths.

) o Cargo handled per unit of time ~ Total cargo handled and total
Cargo Handling Productivity )
or per vessel. vessel calls or time.

Experimental Protocol: Calculating Cargo Throughput

 |solate Relevant Data: Filter the cleaned dataset to include only the data for the specific port,
terminal, and time period you are analyzing.

o Group and Aggregate: Group the data by the desired dimension (e.g., by month, by cargo
type) and sum the cargo tonnage for each group.

o Comparative Analysis: To create a benchmark, compare the calculated throughput of one
port against others or against its own historical performance.

Workflow for Benchmark Calculation
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« To cite this document: BenchChem. [Technical Support Center: Refining Port Performance
Benchmarks with ANTAQ Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773601#refining-port-performance-benchmarks-
using-antag-s-data]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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